5-Hydroxymethyl Tolterodine β-D-Glucuronide
5-Hydroxymethyl Tolterodine β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
210573-52-7
VCID:
VC0132696
InChI:
InChI=1S/C28H39NO8/c1-16(2)29(17(3)4)13-12-20(19-8-6-5-7-9-19)21-14-18(15-30)10-11-22(21)36-28-25(33)23(31)24(32)26(37-28)27(34)35/h5-11,14,16-17,20,23-26,28,30-33H,12-13,15H2,1-4H3,(H,34,35)/t20-,23+,24+,25-,26+,28-/m1/s1
SMILES:
CC(C)N(CCC(C1=CC=CC=C1)C2=C(C=CC(=C2)CO)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(C)C
Molecular Formula:
C28H39NO8
Molecular Weight:
517.619
5-Hydroxymethyl Tolterodine β-D-Glucuronide
CAS No.: 210573-52-7
Reference Standards
VCID: VC0132696
Molecular Formula: C28H39NO8
Molecular Weight: 517.619
| CAS No. | 210573-52-7 |
|---|---|
| Product Name | 5-Hydroxymethyl Tolterodine β-D-Glucuronide |
| Molecular Formula | C28H39NO8 |
| Molecular Weight | 517.619 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[(1R)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H39NO8/c1-16(2)29(17(3)4)13-12-20(19-8-6-5-7-9-19)21-14-18(15-30)10-11-22(21)36-28-25(33)23(31)24(32)26(37-28)27(34)35/h5-11,14,16-17,20,23-26,28,30-33H,12-13,15H2,1-4H3,(H,34,35)/t20-,23+,24+,25-,26+,28-/m1/s1 |
| Standard InChIKey | NTDPQHVAFNCNKD-GYQAOLNFSA-N |
| SMILES | CC(C)N(CCC(C1=CC=CC=C1)C2=C(C=CC(=C2)CO)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(C)C |
| Synonyms | 2-[(1R)-3-[Bis(1-methylethyl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71749184 |
| Last Modified | Nov 11 2021 |
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